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Compound of Interest

Compound Name: N-Carbethoxyphthalimide

Cat. No.: B055826

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-
Carbethoxyphthalimide, a versatile reagent in organic synthesis. The document covers its
discovery and historical development, key chemical and physical properties, detailed
experimental protocols for its synthesis and application, and its role in significant chemical
transformations.

Introduction and Historical Context

N-Carbethoxyphthalimide, also known as N-ethoxycarbonylphthalimide, is a crystalline solid
that serves as a highly effective reagent for the phthaloylation of primary amines. This process
is crucial for the protection of amine groups in various synthetic procedures, particularly in
peptide and amino acid chemistry.

Discovery: The first synthesis of N-Carbethoxyphthalimide was reported in 1921 by G. Heller
and P. Jacobsohn in the journal Chemische Berichte.[1][2] Their work laid the foundation for the
subsequent exploration of this compound's synthetic utility.

Development as a Reagent: The application of N-Carbethoxyphthalimide as a practical
reagent for the N-phthaloylation of amino acids was significantly advanced by G. H. L. Nefkens,
G. I. Tesser, and R. J. F. Nivard in 1960. Due to their extensive work, N-
Carbethoxyphthalimide is often referred to as "Nefkens' Reagent".[3] Their method provided
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a mild and efficient way to introduce the phthaloyl protecting group, which is stable under
various reaction conditions but can be selectively removed.

Modern Applications: Today, N-Carbethoxyphthalimide continues to be a valuable tool in
organic synthesis. It is utilized in the preparation of intermediates for pharmaceuticals, such as
in the synthesis of thalidomide and potent tankyrase inhibitors.[1][4]

Physicochemical Properties

N-Carbethoxyphthalimide is a white crystalline powder.[1] A summary of its key physical and
chemical properties is presented in the table below.

Property Value Source(s)
CAS Number 22509-74-6 [5]
Molecular Formula C11HoNOa4 [5]
Molecular Weight 219.19 g/mol [5]
Melting Point 90-92 °C (lit.) [5]
Boiling Point 360 °C (estimate) [2]
Density 1.3219 g/cm3 (estimate) [2]

Soluble in DMF, benzene, and

Solubility chloroform.[6] Insoluble in [1][2]
water.
Appearance White crystalline powder [1]

Synthesis of N-Carbethoxyphthalimide

N-Carbethoxyphthalimide can be synthesized through several methods. The most common
approaches involve the reaction of phthalimide or its potassium salt with ethyl chloroformate.

General Synthesis Pathway

The overall reaction for the synthesis of N-Carbethoxyphthalimide from phthalimide is
depicted below. This reaction is typically carried out in the presence of a base, such as

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b055826?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://en.wikipedia.org/wiki/Thalidomide
https://www.benchchem.com/product/b055826?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/c5459
https://www.sigmaaldrich.com/US/en/product/aldrich/c5459
https://www.sigmaaldrich.com/US/en/product/aldrich/c5459
https://www.sigmaaldrich.com/US/en/product/aldrich/c5459
https://m.chemicalbook.com/ProductChemicalPropertiesCB5382202_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5382202_EN.htm
https://enamine.net/building-blocks/reagents-for-synthesis/n-carbethoxyphthalimide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5382202_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://www.benchchem.com/product/b055826?utm_src=pdf-body
https://www.benchchem.com/product/b055826?utm_src=pdf-body
https://www.benchchem.com/product/b055826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

triethylamine, to neutralize the hydrochloric acid byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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